Cas no 261945-56-6 (3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride)

3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride structure
261945-56-6 structure
Product Name:3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride
CAS No:261945-56-6
MF:C8H2ClF5O
MW:244.545898914337
CID:4711939
Update Time:2023-08-15

3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoro-4-(trifluoromethyl)benzoyl chloride
    • Inchi: 1S/C8H2ClF5O/c9-7(15)3-1-4(10)6(5(11)2-3)8(12,13)14/h1-2H
    • InChI Key: FVZRERRNHCHCNR-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C(C(F)(F)F)=C(C=1)F)F)=O

Computed Properties

  • Exact Mass: 243.971
  • Monoisotopic Mass: 243.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
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